Cas no 110475-21-3 (5-ethyl-1H-pyrazol-3-ol)

• Product Name: 5-ethyl-1H-pyrazol-3-ol
• CAS No: 110475-21-3
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 2885303
• PubChem ID: 4658963
• Update Time: 2025-04-21

5-ethyl-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1H-pyrazol-3-ol
• DB-107609
• SCHEMBL239809
• OBTFNIOWJJRVQV-UHFFFAOYSA-N
• LS-05105
• AKOS013465273
• ALBB-016424
• CS-0296585
• H31528
• AKOS003597646
• Z1198163105
• DTXSID301289228
• 5-ethyl-1,2-dihydropyrazol-3-one
• 5-ethyl-2H-pyrazol-3-ol
• 2,4-DIHYDRO-5-ETHYL-3H-PYRAZOL-3-ONE
• 1H-pyrazol-3-ol, 5-ethyl-
• 110475-21-3
• 3-ethyl-1H-pyrazol-5-ol
• 5-Ethyl-1,2-dihydro-3H-pyrazol-3-one
• EN300-216155
• MFCD03730222

• MDL： MFCD03730222
• Inchi： 1S/C5H8N2O/c1-2-4-3-5(8)7-6-4/h3H,2H2,1H3,(H2,6,7,8)
• InChI Key： OBTFNIOWJJRVQV-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC)NN1

Computed Properties

• Exact Mass: 112.063662883Da
• Monoisotopic Mass: 112.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.1Ų